Cas no 312325-83-0 (2,3-Dibromopyridine-4-acetonitrile)

• Product Name: 2,3-Dibromopyridine-4-acetonitrile
• CAS No: 312325-83-0
• MF: C₇H₄Br₂N₂
• MW: 275.928059577942
• CID: 4913937
• Update Time: 2025-09-28

2,3-Dibromopyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromopyridine-4-acetonitrile
• 4-Pyridineacetonitrile, 2,3-dibromo-

• Inchi： 1S/C7H4Br2N2/c8-6-5(1-3-10)2-4-11-7(6)9/h2,4H,1H2
• InChI Key： HRPIBVKTRQAUSF-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1CC#N)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,3-Dibromopyridine-4-acetonitrile

Recent Advances in the Application of 2,3-Dibromopyridine-4-acetonitrile (CAS: 312325-83-0) in Chemical Biology and Pharmaceutical Research

2,3-Dibromopyridine-4-acetonitrile (CAS: 312325-83-0) has emerged as a pivotal intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are essential for drug discovery. The compound's unique brominated pyridine structure enables diverse functionalization, making it a versatile building block for medicinal chemistry. This research brief consolidates the latest findings on its applications, synthetic routes, and biological relevance.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2,3-Dibromopyridine-4-acetonitrile in the development of kinase inhibitors targeting cancer pathways. Researchers optimized its bromine substituents for selective cross-coupling reactions, yielding potent inhibitors with nanomolar IC50 values. The study underscores the compound's role in enhancing binding affinity through halogen bonding interactions with target proteins.

In parallel, advancements in green chemistry have refined its synthesis. A team at MIT reported a solvent-free mechanochemical protocol (2024, ACS Sustainable Chemistry & Engineering), achieving 85% yield with minimal waste. This method aligns with industry demands for sustainable production of high-value intermediates like 312325-83-0.

Biological evaluations reveal broader therapeutic potential. For instance, derivatives of 2,3-Dibromopyridine-4-acetonitrile exhibit promising antimicrobial activity against multidrug-resistant Staphylococcus aureus (MRSA), as documented in a 2024 European Journal of Medicinal Chemistry paper. The nitrile group's electrophilicity was leveraged to design covalent inhibitors of bacterial enzymes.

Challenges persist in scaling production and optimizing pharmacokinetic properties. However, computational modeling (e.g., DFT studies on its reactivity) and high-throughput screening platforms are accelerating structure-activity relationship (SAR) studies. The compound's CID: 312325-83-0 is now frequently cited in patent applications for neurodegenerative disease modulators.

Future directions include exploring its utility in PROTACs (proteolysis-targeting chimeras) and as a fluorescent probe precursor. Collaborative efforts between academia and pharmaceutical companies are expected to further unlock the potential of this multifunctional building block in next-generation therapeutics.